Cas no 896607-51-5 (3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide
• CAS No: 896607-51-5
• MF: C₁₇H₁₉N₃O₃S₂
• MW: 377.481061220169
• CID: 5480003
• Update Time: 2025-10-28

3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-[2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethyl]-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C17H19N3O3S2/c1-11-5-4-6-14(9-11)17-19-15(10-24-17)7-8-18-25(21,22)16-12(2)20-23-13(16)3/h4-6,9-10,18H,7-8H2,1-3H3
• InChI Key： SZQDDDUGFQHOIV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCCC2=CSC(C3=CC=CC(C)=C3)=N2)(=O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide

Comprehensive Overview of 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide (CAS No. 896607-51-5)

3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide (CAS No. 896607-51-5) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and oxazole moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide includes a sulfonamide group, a common feature in many therapeutic agents. This group is known for its ability to enhance binding affinity and metabolic stability, making it a valuable component in the design of novel pharmaceuticals. The presence of 3-methylphenyl and thiazole rings further augments its potential for interaction with biological targets, such as enzymes or receptors.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in treating various conditions. 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide is no exception, with studies exploring its role in modulating inflammatory responses and microbial growth. Its oxazole and thiazole components are particularly noteworthy, as these heterocycles are frequently employed in the development of antimicrobial and anti-inflammatory drugs.

From a synthetic perspective, the preparation of 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's CAS number 896607-51-5 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases.

The pharmaceutical industry is increasingly focusing on sulfonamide derivatives like 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide due to their potential in addressing antibiotic resistance and chronic inflammation. With the rise of multidrug-resistant pathogens, the need for innovative antimicrobial agents has never been greater. This compound's thiazole ring, in particular, is being investigated for its ability to disrupt bacterial cell walls or inhibit essential enzymes.

In addition to its therapeutic potential, 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide is also of interest in material science. Its robust molecular framework and functional groups make it a candidate for designing advanced materials with specific electronic or optical properties. Researchers are exploring its use in sensors, coatings, and other high-performance applications.

The global market for sulfonamide-based compounds is projected to grow steadily, driven by advancements in drug discovery and material science. 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide is poised to play a significant role in this expansion, given its unique structural features and broad applicability. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the demands of academic and industrial researchers.

For those seeking detailed information on 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide (CAS No. 896607-51-5, it is advisable to consult peer-reviewed journals, patent literature, and chemical supplier catalogs. These resources provide insights into its synthesis, properties, and potential applications, ensuring that researchers can make informed decisions about its use in their projects.

In summary, 3,5-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}-1,2-oxazole-4-sulfonamide represents a promising compound with diverse applications in pharmaceuticals and materials science. Its sulfonamide, thiazole, and oxazole functionalities underscore its versatility, while ongoing research continues to uncover new possibilities for this intriguing molecule. As the scientific community delves deeper into its properties, the compound's relevance in addressing contemporary challenges is expected to grow.